N-[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]-5-methyl-2-thiophenecarboxamide
Overview
Description
N-[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]-5-methyl-2-thiophenecarboxamide (AMT) is a novel compound that has gained significant attention in scientific research. It is a small molecule inhibitor of a specific protein kinase, which is involved in various cellular processes. AMT has been synthesized using a specific method and has shown promising results in various studies.
Mechanism of Action
Target of Action
It is known that adamantane-containing amines, which are structurally similar to this compound, have been used in the synthesis of various derivatives
Mode of Action
It is known that the chan–lam reaction conditions were optimized for the synthesis of n-aryl derivatives of adamantane-containing amines . The reactivity of the amines was found to strongly depend on their structure . This suggests that the compound’s interaction with its targets and any resulting changes may be influenced by its adamantane-containing amine structure.
Biochemical Pathways
The chan–lam reaction, which is used in the synthesis of adamantane-containing amines, is a significant achievement of modern chemistry . This reaction has found wide application in organic synthesis , suggesting that the compound may affect various biochemical pathways.
Result of Action
It is known that the biological activity profiles of adamantane-containing amines depend strongly on the nature of adamantane substitution . This suggests that the compound may have diverse molecular and cellular effects.
properties
IUPAC Name |
N-[4-(1-adamantylmethyl)-1,3-thiazol-2-yl]-5-methylthiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2OS2/c1-12-2-3-17(25-12)18(23)22-19-21-16(11-24-19)10-20-7-13-4-14(8-20)6-15(5-13)9-20/h2-3,11,13-15H,4-10H2,1H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUOSMRBLYHMDHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)NC2=NC(=CS2)CC34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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